Cas no 549488-78-0 (2-Amino-5-ethoxybenzonitrile)
2-Amino-5-ethoxybenzonitrile structure
Product Name:2-Amino-5-ethoxybenzonitrile
CAS No:549488-78-0
MF:C9H10N2O
MW:162.188501834869
CID:943104
PubChem ID:9964183
Update Time:2025-04-19
2-Amino-5-ethoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2-amino-5-ethoxy-
- 549488-78-0
- ZWA48878
- BS-28817
- AKOS017518400
- DTXSID101304692
- SB75981
- DB-325950
- SCHEMBL11796509
- Benzonitrile, 2-amino-5-ethoxy-
- 2-Amino-5-ethoxybenzonitrile
- EN300-1230863
-
- Inchi： 1S/C9H10N2O/c1-2-12-8-3-4-9(11)7(5-8)6-10/h3-5H,2,11H2,1H3
- InChI Key： XEWLJDPOAWFEGL-UHFFFAOYSA-N
- SMILES： O(CC)C1C=CC(=C(C#N)C=1)N
Computed Properties
- Exact Mass: 162.079312947g/mol
- Monoisotopic Mass: 162.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 59Ų
2-Amino-5-ethoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A609390-100mg |
2-Amino-5-ethoxybenzonitrile |
549488-78-0 | 100mg |
$ 92.00 | 2023-04-19 | ||
| TRC | A609390-250mg |
2-Amino-5-ethoxybenzonitrile |
549488-78-0 | 250mg |
$ 184.00 | 2023-04-19 | ||
| TRC | A609390-500mg |
2-Amino-5-ethoxybenzonitrile |
549488-78-0 | 500mg |
$ 282.00 | 2023-04-19 | ||
| TRC | A609390-1g |
2-Amino-5-ethoxybenzonitrile |
549488-78-0 | 1g |
$ 391.00 | 2023-04-19 | ||
| Apollo Scientific | OR954345-1g |
2-Amino-5-ethoxybenzonitrile |
549488-78-0 | 98% | 1g |
£185.00 | 2025-02-20 | |
| Apollo Scientific | OR954345-5g |
2-Amino-5-ethoxybenzonitrile |
549488-78-0 | 98% | 5g |
£690.00 | 2025-02-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1093431-1g |
2-amino-5-ethoxybenzonitrile |
549488-78-0 | 98% | 1g |
￥1978.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1093431-5g |
2-amino-5-ethoxybenzonitrile |
549488-78-0 | 98% | 5g |
￥6854.00 | 2024-05-09 | |
| Enamine | EN300-1230863-0.05g |
2-amino-5-ethoxybenzonitrile |
549488-78-0 | 0.05g |
$660.0 | 2023-05-23 | ||
| Enamine | EN300-1230863-0.1g |
2-amino-5-ethoxybenzonitrile |
549488-78-0 | 0.1g |
$691.0 | 2023-05-23 |
2-Amino-5-ethoxybenzonitrile Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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